![molecular formula C14H13N5O3S B2850543 N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(methylthio)nicotinamide CAS No. 2034369-16-7](/img/structure/B2850543.png)
N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(methylthio)nicotinamide
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Description
N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(methylthio)nicotinamide is a useful research compound. Its molecular formula is C14H13N5O3S and its molecular weight is 331.35. The purity is usually 95%.
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Scientific Research Applications
Nicotinamide N-Methyltransferase (NNMT) Inhibition
Nicotinamide N-methyltransferase (NNMT) is a cytosolic enzyme that plays a significant role in drug metabolism and energy metabolism. N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(methylthio)nicotinamide and its derivatives have been studied for their potential as NNMT inhibitors. NNMT inhibition is explored for its implications in treating metabolic disorders, obesity, and certain cancers due to its involvement in the methylation of nicotinamide, a form of vitamin B3, and other pyridine-containing compounds. Inhibitors of NNMT, including compounds structurally related to this compound, have shown potential in modulating metabolic pathways, suggesting their utility in therapeutic applications related to metabolic and chronic diseases characterized by abnormal NNMT activity (Neelakantan et al., 2017).
Metabolic Disease Therapy
Research has also focused on the role of NNMT inhibitors in the regulation of metabolic diseases. For instance, a study highlighted the discovery and characterization of small molecule inhibitors of NNMT that could be beneficial in treating conditions such as obesity, type-2 diabetes, and certain forms of cancer. These inhibitors work by affecting the methylation potential within cells, impacting the epigenetic landscape and gene expression profiles associated with disease states. Such findings underscore the therapeutic potential of targeting NNMT with specific inhibitors for metabolic disease therapy (Kannt et al., 2018).
Corrosion Inhibition
In addition to biomedical applications, derivatives of this compound have been evaluated for their corrosion inhibition properties. For example, research into nicotinamide derivatives has demonstrated their effectiveness in protecting mild steel in acidic environments, indicating potential applications in industrial corrosion prevention. This suggests a versatile application of these compounds beyond pharmacological effects, extending to materials science and engineering (Chakravarthy et al., 2014).
Properties
IUPAC Name |
N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-methylsulfanylpyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N5O3S/c1-8-6-10(18-21-8)12-17-11(22-19-12)7-16-13(20)9-4-3-5-15-14(9)23-2/h3-6H,7H2,1-2H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNQGATVUKKDCEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)C3=C(N=CC=C3)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.